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Compound of Interest

Compound Name: n-Methylbutan-2-amine
CAS No.: 7713-69-1
Cat. No.: B1205200
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for n-
Methylbutan-2-amine (also known as N-methyl-sec-butylamine), a secondary aliphatic amine
with the chemical formula CsH13N.[1] The document details its Nuclear Magnetic Resonance
(NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics, offering valuable
information for its identification, characterization, and use in research and development.

Spectroscopic Data Summary

The following sections and tables summarize the key spectroscopic data for n-Methylbutan-2-
amine. It is important to note that while some quantitative data is available, particularly from
mass spectrometry, some of the NMR and IR data is presented as qualitative descriptions or
typical ranges for similar aliphatic amines due to the limited availability of precise, publicly
accessible spectral data.

'H and **C Nuclear Magnetic Resonance (NMR)
Spectroscopy
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NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The
proton (*H) and carbon-13 (*3C) NMR spectra of n-Methylbutan-2-amine provide distinct
signals corresponding to the different chemical environments of its atoms.

1H NMR Spectroscopy

The *H NMR spectrum of n-Methylbutan-2-amine is characterized by signals in the aliphatic
region. A qualitative description suggests a triplet at approximately 6 1.0-1.2 ppm
corresponding to the methyl group of the ethyl moiety (CHsCHz), a multiplet in the range of &
1.4-1.6 ppm for the methine proton (CH(CHs)), and a broad singlet around 6 2.2—-2.4 ppm
attributed to the N-methyl group (NHCHSs). Protons on carbons adjacent to the nitrogen atom
typically resonate in the & 2.3-3.0 ppm range, while the N-H proton signal can vary between &
0.5-5.0 ppm.

Table 1: *H NMR Spectroscopic Data for n-Methylbutan-2-amine

Protons Chemical Shift (8) ppm Multiplicity
-CH2CHs ~1.0-1.2 Triplet

-CH- ~14-16 Multiplet
-CH(CH5) Not specified Not specified
N-CHs ~22-24 Broad Singlet
N-H ~ 0.5 - 5.0 (Typical Range) Broad Singlet

Note: The data presented is based on a qualitative description and typical chemical shift ranges
for aliphatic amines.

13C NMR Spectroscopy

While specific experimental data for the 13C NMR spectrum of n-Methylbutan-2-amine is not
readily available in public databases, the expected chemical shifts can be predicted based on
the typical ranges for aliphatic amines. Carbons directly attached to the nitrogen atom are
expected to appear in the 10-65 ppm region. The spectrum was noted to have been recorded
on a VARIAN XL-100 instrument.[1]
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Table 2: Predicted 3C NMR Spectroscopic Data for n-Methylbutan-2-amine

Carbon Chemical Shift (6) ppm (Predicted Range)
CH3-CHa- ~10-20
-CH2- ~20-30
-CH(CHs)- ~50-65
-CH(CH3)- ~15-25
N-CHs ~30-45

Note: These are predicted chemical shift ranges based on typical values for similar aliphatic
amines.

Infrared (IR) Spectroscopy

The IR spectrum of n-Methylbutan-2-amine, a secondary aliphatic amine, displays
characteristic absorption bands that are indicative of its functional groups. Key vibrations
include the N-H stretch, C-N stretch, and N-H wag.

Table 3: IR Spectroscopic Data for n-Methylbutan-2-amine

Functional Group Wavenumber (cm~?) Intensity
N-H Stretch 3300 - 3400 Medium

C-N Stretch ~ 1200 Medium

N-H Wag 910 - 665 (Typical Range) Strong, Broad

Note: The data is based on qualitative descriptions and typical ranges for secondary aliphatic
amines.

Mass Spectrometry (MS)

Electron ionization mass spectrometry of n-Methylbutan-2-amine results in a molecular ion
peak and several characteristic fragment ions. The NIST WebBook provides access to the
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mass spectrum of this compound.

Table 4. Mass Spectrometry Data for n-Methylbutan-2-amine

mlz Relative Intensity (%) Assignment

87 ~5 [M]* (Molecular lon)
72 100 [M - CHs]*

58 ~60 [M - C2Hs]*

44 ~30 [CH3-CH=NH-CHs]*
30 ~20 [CH2=NH2]*

Note: The relative intensities are approximate and based on the visual inspection of the mass
spectrum available in the NIST WebBook.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques
described in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: A sample of n-Methylbutan-2-amine (5-10 mg) is dissolved in a
deuterated solvent (e.g., CDCIs, 0.5-0.7 mL) in a standard 5 mm NMR tube. A small amount
of tetramethylsilane (TMS) is added as an internal reference standard (& 0.00 ppm).

e 1H NMR Acquisition: The *H NMR spectrum is recorded on a spectrometer operating at a
frequency of 300 MHz or higher. A standard pulse sequence is used with a sufficient number
of scans to achieve an adequate signal-to-noise ratio.

e 13C NMR Acquisition: The 13C NMR spectrum is acquired on the same instrument, typically
using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each
unique carbon atom.
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Data Processing: The raw data is processed using appropriate software, involving Fourier
transformation, phase correction, and baseline correction to obtain the final spectrum.

Infrared (IR) Spectroscopy

Sample Preparation: For a liquid sample like n-Methylbutan-2-amine, a thin film is prepared
by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr). Alternatively,
for Attenuated Total Reflectance (ATR) IR spectroscopy, a drop of the sample is placed
directly on the ATR crystal.

Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR)
spectrometer. The spectrum is typically scanned over a range of 4000 to 400 cm™1.

Data Analysis: The resulting spectrum, a plot of transmittance or absorbance versus
wavenumber, is analyzed to identify the characteristic absorption bands corresponding to the
functional groups present in the molecule.

Mass Spectrometry (MS)

Sample Introduction: A dilute solution of n-Methylbutan-2-amine in a volatile solvent (e.g.,
methanol or dichloromethane) is introduced into the mass spectrometer. For Gas
Chromatography-Mass Spectrometry (GC-MS), the sample is first vaporized and passed
through a GC column for separation before entering the mass spectrometer.

lonization: Electron lonization (El) is a common method for analyzing small, volatile
molecules. The sample is bombarded with a high-energy electron beam (typically 70 eV),
causing ionization and fragmentation.

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-
charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots
the relative abundance of each ion as a function of its m/z ratio.

Logical Workflow for Spectroscopic Analysis

The characterization of n-Methylbutan-2-amine using spectroscopic methods follows a logical

progression. Initially, Mass Spectrometry provides the molecular weight and fragmentation
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pattern, confirming the elemental composition. Subsequently, IR Spectroscopy identifies the
key functional groups, such as the secondary amine. Finally, *H and 3C NMR Spectroscopy
provide detailed information about the carbon-hydrogen framework, allowing for the complete
structural elucidation.
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Caption: Workflow for the spectroscopic characterization of n-Methylbutan-2-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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